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Compound of Interest

Compound Name: Lead(II) thiocyanate

Cat. No.: B147959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lead(II)
thiocyanate (Pb(SCN)₂) in aqueous and organic media. The information contained herein is

intended to be a valuable resource for researchers, scientists, and professionals in drug

development and other fields requiring precise solubility data for this compound.

Core Concepts in Solubility
The solubility of a substance is a fundamental chemical property that describes the maximum

amount of that substance that can be dissolved in a given amount of solvent at a specific

temperature and pressure to form a saturated solution. For a sparingly soluble salt like lead(II)
thiocyanate, this equilibrium can be represented by the following equation:

Pb(SCN)₂(s) ⇌ Pb²⁺(aq) + 2SCN⁻(aq)

The solubility product constant, Ksp, is a measure of this equilibrium. For lead(II) thiocyanate,

the Ksp is approximately 2.00 x 10⁻⁵, indicating its limited solubility in water.[1]

Aqueous Solubility of Lead(II) Thiocyanate
Lead(II) thiocyanate exhibits limited solubility in water, which is significantly influenced by

temperature. In cold water, it is described as soluble in 200 parts of water, while in boiling
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water, its solubility increases to 50 parts of water.[2][3] More precise quantitative data indicates

a solubility of 0.05 g/100 mL at 20 °C.[3][4]

Table 1: Quantitative Aqueous Solubility of Lead(II) Thiocyanate

Temperature Solubility Reference(s)

18 °C 0.0137 g/L [5]

20 °C 0.05 g/100 mL [3][4]

Cold Water Soluble in ~200 parts [2][3][5][6]

Boiling Water Soluble in ~50 parts [2]

Organic Solvent Solubility of Lead(II) Thiocyanate
Lead(II) thiocyanate demonstrates a broader range of solubilities in organic solvents,

particularly in polar aprotic solvents. This property is critical for its use in various synthetic and

formulation processes. A comprehensive screening of its solubility in numerous organic

solvents at 25 °C has yielded the following quantitative data.

Table 2: Quantitative Solubility of Lead(II) Thiocyanate in Organic Solvents at 25°C
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Solvent Solubility (g/L) Reference(s)

Alcohols

Methanol 27.97 [3]

Ethanol 17.39 [3]

Isopropanol 12.97 [3]

n-Propanol 13.29 [3]

n-Butanol 9.25 [3]

Isobutanol 9.46 [3]

n-Pentanol 11.26 [3]

sec-Butanol 11.38 [3]

n-Octanol 15.14 [3]

Ethylene Glycol 28.91 [3]

Ketones

Acetone 147.44 [3]

2-Butanone 68.57 [3]

Esters

Ethyl Acetate 43.18 [3]

Methyl Acetate 73.12 [3]

n-Butyl Acetate 33.0 [3]

n-Propyl Acetate 39.3 [3]

Ethers

1,4-Dioxane 91.94 [3]

Tetrahydrofuran (THF) 150.68 [3]

Amides & Sulfoxides
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Dimethylformamide (DMF) 446.03 [3]

Dimethyl Sulfoxide (DMSO) 504.43 [3]

N-Methyl-2-pyrrolidone (NMP) 388.2 [3]

Nitriles

Acetonitrile 68.41 [3]

Hydrocarbons

Toluene 9.16 [3]

n-Hexane 1.41 [3]

Cyclohexane 2.72 [3]

Chlorinated Solvents

Chloroform 36.43 [3]

Acids

Acetic Acid 54.93 [3]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of lead(II)
thiocyanate. This method is based on the principle of creating a saturated solution and then

quantifying the amount of dissolved solute.

Materials and Equipment:

Lead(II) Thiocyanate, analytical grade

Selected solvent (e.g., water, ethanol, DMSO), analytical grade

Thermostatically controlled shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/11616
https://pubchem.ncbi.nlm.nih.gov/compound/11616
https://pubchem.ncbi.nlm.nih.gov/compound/11616
https://pubchem.ncbi.nlm.nih.gov/compound/11616
https://pubchem.ncbi.nlm.nih.gov/compound/11616
https://pubchem.ncbi.nlm.nih.gov/compound/11616
https://pubchem.ncbi.nlm.nih.gov/compound/11616
https://pubchem.ncbi.nlm.nih.gov/compound/11616
https://pubchem.ncbi.nlm.nih.gov/compound/11616
https://www.benchchem.com/product/b147959?utm_src=pdf-body
https://www.benchchem.com/product/b147959?utm_src=pdf-body
https://www.benchchem.com/product/b147959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filtration apparatus (e.g., syringe filters with appropriate membrane)

Drying oven

Glassware (beakers, flasks, etc.)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of lead(II) thiocyanate to a known volume of the chosen solvent in

a sealed container. The excess solid is crucial to ensure saturation.

Place the container in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period to allow equilibrium to be reached (typically 24-48

hours).

Sample Withdrawal and Filtration:

Allow the solution to stand undisturbed at the set temperature for a period to allow the

undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated/cooled pipette

to maintain the temperature.

Immediately filter the withdrawn sample using a syringe filter that is compatible with the

solvent and has a pore size sufficient to remove all undissolved particles (e.g., 0.22 µm).

Quantification of Dissolved Solute:

Transfer the filtered, saturated solution to a pre-weighed, dry container.

Evaporate the solvent under controlled conditions (e.g., in a drying oven at a temperature

below the decomposition point of lead(II) thiocyanate, which is approximately 190°C).

Once the solvent is completely evaporated, cool the container in a desiccator and weigh it.
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The mass of the dissolved lead(II) thiocyanate is the difference between the final and

initial mass of the container.

Calculation of Solubility:

Calculate the solubility using the following formula: Solubility (g/L) = (Mass of dissolved

Pb(SCN)₂ (g)) / (Volume of filtered solution (L))

Safety Precautions: Lead(II) thiocyanate is toxic and should be handled with appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All

procedures should be performed in a well-ventilated fume hood.

Mandatory Visualizations
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Caption: Experimental workflow for determining the solubility of Lead(II) Thiocyanate.
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Caption: Logical relationship of Lead(II) Thiocyanate solubility in different solvent types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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